Tianeptine-d4

Specification

• Molecular Formula: C20H20D5NO4
• Molecular Weight: 348.45

Introduction

Chemical Properties and Structure

Tianeptine-d4 maintains the core structural framework of tianeptine while incorporating four deuterium atoms. This strategic isotopic substitution creates a compound with nearly identical chemical behavior to tianeptine but with a distinct mass signature, making it ideal for mass spectrometric detection.

The compound has the following key properties:

Property	Value
CAS Number (unlabeled)	153259-65-5
Molecular Formula	C₂₀H₂₀D₅NO₄
Molecular Weight	348.45 g/mol
Physical State	Solid

Table 1: Chemical properties of Tianeptine-d4

The deuterium atoms in tianeptine-d4 are strategically positioned to minimize isotopic exchange while maintaining the compound's chemical reactivity profile. This careful design ensures that tianeptine-d4 closely mimics the chromatographic behavior of tianeptine while providing a distinct mass spectral signature for unambiguous identification.

Analytical Applications in Pharmacokinetic Research

Tianeptine-d4 has become an essential tool in pharmacokinetic studies, where precise quantification of tianeptine and its metabolites is crucial for understanding drug behavior in biological systems.

Method Validation for Biological Matrices

Researchers have developed and validated analytical methods for the simultaneous determination of tianeptine and its active metabolite MC5 in various biological matrices using tianeptine-d4 as an internal standard. These methods demonstrate excellent performance characteristics, ensuring reliable quantification across diverse research applications.

Validation Parameter	Plasma Value	Brain Tissue Value
Linear Range	1.0-500.0 ng/mL	1.0-500.0 ng/g
Precision	<15% RSD	<15% RSD
Accuracy	<15% RE	<15% RE
Sample Preparation	Liquid-liquid extraction	Liquid-liquid extraction

Table 3: Method validation parameters for tianeptine quantification using tianeptine-d4 internal standardization

Synthesis and Production Considerations

The synthesis of tianeptine-d4 requires specialized techniques for incorporating deuterium atoms into specific positions of the tianeptine molecule. This process must be carefully controlled to ensure high isotopic purity, which is essential for the compound's performance as an internal standard.

Pharmacokinetic Study Applications

Tianeptine-d4 has been instrumental in advancing our understanding of tianeptine pharmacokinetics and metabolism. By serving as an internal standard with nearly identical chemical behavior but distinct mass, it enables researchers to accurately track tianeptine's absorption, distribution, metabolism, and excretion profiles.

Biological Sample Analysis

A significant advancement in tianeptine research has been the development of a selective and sensitive method for simultaneously quantifying tianeptine and its main active metabolite tianeptine MC5 in rat plasma and brain tissue using tianeptine-d4 as an internal standard. This approach has demonstrated excellent reproducibility while effectively minimizing matrix effects that could otherwise compromise analytical accuracy.

The method employs a one-step liquid-liquid extraction for sample preparation, achieving consistent recovery across the validated concentration range. This streamlined approach has facilitated more efficient pharmacokinetic studies, enhancing our understanding of tianeptine's distribution between plasma and brain tissue.

Comparison with Non-deuterated Tianeptine

While tianeptine-d4 and tianeptine share nearly identical chemical properties, several key differences make the deuterated version invaluable for analytical applications:

Property	Tianeptine	Tianeptine-d4
Molecular Weight	~436.95 g/mol	~441 g/mol*
Metabolic Behavior	Standard metabolism	Potentially slower metabolism at deuterated positions
Mass Spectral Profile	Standard isotopic pattern	Shifted isotopic pattern
Analytical Application	Therapeutic agent	Internal standard

Table 4: Comparison between tianeptine and tianeptine-d4
Note: Exact molecular weight of tianeptine-d4 is calculated based on the addition of deuterium atoms

The primary advantage of tianeptine-d4 over tianeptine for analytical purposes is its distinct mass spectral signature, which allows for clear differentiation between the internal standard and the analyte of interest, even when they co-elute chromatographically.

Analytical Method Development

The development of robust analytical methods for tianeptine quantification has been significantly enhanced by the availability of tianeptine-d4 as an internal standard.

Chromatographic Separation

Effective chromatographic separation is essential for reliable tianeptine analysis. Researchers have identified optimal conditions for separating tianeptine and its metabolites using various chromatographic systems:

• Aquasil C18 5 μm 3 × 100 mm analytical column has demonstrated excellent retention and baseline separation for tianeptine and its metabolite MC5

• Mobile phase compositions typically consist of acetonitrile with 0.1% formic acid and water with 4 mM ammonium formate in a 9:1 ratio

• Flow rates around 400 μL/min with run times of approximately 7 minutes have proven effective for routine analysis

These chromatographic conditions, combined with the use of tianeptine-d4 as an internal standard, provide the foundation for accurate and reliable tianeptine quantification in complex biological matrices.

Research Applications Beyond Analytical Chemistry

While tianeptine-d4's primary value lies in analytical chemistry and pharmacokinetic research, its applications extend to other scientific domains:

Metabolic Pathway Investigations

The use of deuterated internal standards like tianeptine-d4 has facilitated more detailed investigations of tianeptine's metabolic pathways. By comparing the fragmentation patterns of deuterated and non-deuterated compounds, researchers can gain insights into the specific bonds cleaved during metabolism, helping to elucidate biotransformation mechanisms.

Bioequivalence Studies

Tianeptine-d4's role as a reliable internal standard extends to bioequivalence studies, where precise quantification is essential for comparing different formulations of tianeptine. The enhanced analytical precision afforded by deuterated internal standards contributes to more confident assessments of bioequivalence, supporting regulatory decision-making for generic drug approvals.

Future Research Directions

The continued development and application of tianeptine-d4 present several promising avenues for future research:

• Expanded metabolite profiling using multiple deuterated internal standards to track a broader range of tianeptine metabolites with enhanced precision

• Integration with emerging analytical technologies such as high-resolution mass spectrometry and ion mobility spectrometry for improved sensitivity and selectivity

• Application in translational research to better understand the relationship between plasma and tissue concentrations of tianeptine

• Development of improved deuteration strategies to enhance stability and reduce potential isotopic exchange in complex biological matrices

Tianeptine-d4 represents a specialized analytical tool that has significantly advanced our ability to study and understand tianeptine's pharmacokinetics and metabolism. As a stable isotope-labeled internal standard, it provides researchers with a reliable reference for accurate quantification in complex biological matrices.

The continued refinement of analytical methods utilizing tianeptine-d4 will likely contribute to enhanced understanding of tianeptine's mechanisms of action, metabolic fate, and pharmacokinetic properties. This knowledge, in turn, may inform the development of improved therapeutic strategies for conditions responsive to tianeptine treatment.